Cas no 1025796-30-8 ((9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate)

• Product Name: (9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate
• CAS No: 1025796-30-8
• MF: C₃₂H₅₁N₃O₉
• MW: 621.762049913406
• MDL: MFCD28992023
• CID: 4559417
• Update Time: 2025-10-29

(9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• ditert-butyl (2S)-2-[[(2S)-1-[(2-methylpropan-2-yl)oxy]-1-oxo-6-(phenylmethoxycarbonylamino)hexan-2-yl]carbamoylamino]pentanedioate
• W11625
• 1,5-di-tert-butyl (2S)-2-({[(2S)-6-{[(benzyloxy)carbonyl]amino}-1-(tert-butoxy)-1-oxohexan-2-yl]carbamoyl}amino)pentanedioate
• (9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate

• MDL： MFCD28992023
• Inchi： 1S/C32H51N3O9/c1-30(2,3)42-25(36)19-18-24(27(38)44-32(7,8)9)35-28(39)34-23(26(37)43-31(4,5)6)17-13-14-20-33-29(40)41-21-22-15-11-10-12-16-22/h10-12,15-16,23-24H,13-14,17-21H2,1-9H3,(H,33,40)(H2,34,35,39)/t23-,24-/m0/s1
• InChI Key： SOIPTPWFOKETMG-ZEQRLZLVSA-N
• SMILES： O(C([C@H](CCCCNC(=O)OCC1C=CC=CC=1)NC(N[C@H](C(=O)OC(C)(C)C)CCC(=O)OC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 621.36253021 g/mol
• Monoisotopic Mass: 621.36253021 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 21
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 158
• Molecular Weight: 621.8

Additional information on (9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate

Comprehensive Analysis of (9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate (CAS No. 1025796-30-8)

The compound (9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate (CAS No. 1025796-30-8) is a highly specialized organic molecule with a complex structure and significant potential in pharmaceutical and biochemical research. Its intricate name reflects its multifaceted chemical architecture, featuring tert-butyl groups, carboxylate esters, and a phenyl ring, which collectively contribute to its unique properties. Researchers are increasingly interested in this compound due to its potential applications in drug development, particularly in targeting enzyme inhibition and peptide synthesis.

In recent years, the demand for advanced synthetic intermediates like (9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate has surged, driven by the growing focus on precision medicine and bioconjugation techniques. This compound’s stereospecificity (noted by the 9S,13S configuration) makes it particularly valuable for asymmetric synthesis, a hot topic in modern organic chemistry. Its triazapentadecane backbone also aligns with current trends in macrocyclic drug design, a field gaining traction for its ability to improve drug stability and target binding.

One of the most frequently asked questions about CAS No. 1025796-30-8 revolves around its solubility and stability under various conditions. Studies suggest that the tert-butyl groups enhance its lipophilicity, making it suitable for organic-phase reactions, while the carboxylate esters offer sites for further functionalization. This duality is critical for researchers exploring prodrug strategies or biodegradable polymers, both of which are trending topics in biomedical engineering.

Another area of interest is the compound’s role in peptide mimetics, a rapidly evolving domain in drug discovery. The 2-oxa-4,10,12-triazapentadecane core mimics natural peptide bonds, enabling the design of protease-resistant therapeutics. This aligns with the broader industry shift toward next-generation therapeutics, including ADC (Antibody-Drug Conjugates) and targeted delivery systems. As such, CAS No. 1025796-30-8 is often cited in patents and publications related to bioconjugation and drug-linker technologies.

From a synthetic chemistry perspective, the compound’s multi-step synthesis poses both challenges and opportunities. The presence of dioxo and triazapentadecane moieties requires careful optimization of reaction conditions, a topic frequently discussed in forums and academic circles. Recent advancements in flow chemistry and catalytic asymmetric synthesis have opened new avenues for scaling up production, addressing the high cost often associated with such intricate molecules.

In conclusion, (9S,13S)-Tri-tert-butyl 3,11-dioxo-1-phenyl-2-oxa-4,10,12-triazapentadecane-9,13,15-tricarboxylate represents a cutting-edge tool for researchers tackling challenges in drug design, biomaterials, and chemical biology. Its versatility and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings. For those seeking detailed protocols or spectral data, collaborations with specialized contract research organizations (CROs) are recommended to leverage the compound’s full potential.